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Compound of Interest

Compound Name: Aloracetam

Cat. No.: B051925 Get Quote

CAS Number: 119610-26-3[1][2]

This technical guide provides a comprehensive overview of Aloracetam, a nootropic agent

investigated for its potential therapeutic effects in neurodegenerative diseases. Developed by

Aventis, Aloracetam was studied for the treatment of Alzheimer's disease but was never

brought to market[1]. This document synthesizes the available scientific information on

Aloracetam, focusing on its chemical properties, hypothesized mechanism of action, and the

broader context of related compounds. Due to its status as an unmarketed investigational drug,

detailed public data on specific experimental results are limited.

Chemical and Physical Properties
Aloracetam is chemically designated as N-[2-(3-Formyl-2,5-dimethylpyrrol-1-

yl)ethyl]acetamide[1][2]. While closely related to the racetam class of nootropics, it is not

technically a racetam as it lacks the characteristic 2-oxopyrrolidine nucleus.
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Property Value Source

CAS Number 119610-26-3 [1][2]

Molecular Formula C11H16N2O2 [1]

Molecular Weight 208.26 g/mol [2]

IUPAC Name

N-[2-(3-formyl-2,5-

dimethylpyrrol-1-

yl)ethyl]acetamide

[1][2]

Hypothesized Mechanism of Action and Signaling
Pathways
The precise mechanism of action for Aloracetam has not been fully elucidated in publicly

available literature. However, based on its structural similarity to the racetam family and its

investigation for Alzheimer's disease, its mechanism is hypothesized to involve the modulation

of central neurotransmitter systems, particularly the cholinergic and glutamatergic pathways[3].

Glutamatergic System Modulation
Racetams are known to act as positive allosteric modulators of AMPA receptors. This

modulation is thought to enhance synaptic plasticity, a key process in learning and memory.

The binding of a positive allosteric modulator to the AMPA receptor is believed to prolong the

time the ion channel remains open upon glutamate binding, thereby increasing the influx of

calcium ions and strengthening synaptic transmission.

Below is a diagram illustrating the hypothesized signaling pathway involving AMPA receptor

modulation.
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Hypothesized AMPA Receptor Modulation by Aloracetam
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General In Vitro Screening Workflow for Nootropics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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